4-(N,N-diallylsulfamoyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H23N3O4S2/c1-4-14-26(15-5-2)32(28,29)20-12-8-18(9-13-20)22(27)25-23-24-21(16-31-23)17-6-10-19(30-3)11-7-17/h4-13,16H,1-2,14-15H2,3H3,(H,24,25,27)
• InChI Key: CUCGXLSHCDZZNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C23H23N3O4S2
• Molecular Weight: 469.6 g/mol

Description

4-(N,N-diallylsulfamoyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Antimicrobial Properties

• Synthesis of thiazole derivatives has been explored for their potent antimicrobial activities. For example, N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and benzamide ethers showed significant antimicrobial activity against various bacterial and fungal strains (Bikobo et al., 2017).

Anticancer Evaluation

• Research on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated significant anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer (Ravinaik et al., 2021).

Antifungal Agents

• Synthesis of thiazol-5-yl benzamides and their alkoxy derivatives has been investigated for potential antifungal activities. Compounds like 2-hydroxy-5-(1,3-thiazol-5-yl) benzamide showed promising results in antifungal screening (Narayana et al., 2004).

Anticonvulsant Agents

• Derivatives containing a sulfonamide thiazole moiety have been synthesized and evaluated for anticonvulsant activity. Some compounds demonstrated significant protection against picrotoxin-induced convulsion in studies (Farag et al., 2012).

Photodynamic Therapy

• Thiazole derivatives have been explored for their application in photodynamic therapy, especially for cancer treatment. Studies have shown that certain thiazole-based compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, important for Type II mechanisms in photodynamic therapy (Pişkin et al., 2020).

Nematicidal Activity

• Novel thiazole amide derivatives have been synthesized for their nematicidal activities against certain nematodes, showing promise as potential nematicides (Liu et al., 2022).